Cas no 1187830-79-0 (5,6,7,8-Tetrahydropyrido4,3-dpyrimidin-4(3H)-one Hydrochloride)

• Product Name: 5,6,7,8-Tetrahydropyrido4,3-dpyrimidin-4(3H)-one Hydrochloride
• CAS No: 1187830-79-0
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD09259958
• CID: 1025778
• PubChem ID: 135741616
• Update Time: 2025-07-19

5,6,7,8-Tetrahydropyrido4,3-dpyrimidin-4(3H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one hydrochloride
• BGMIFTJIUKQBRT-UHFFFAOYSA-N
• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(1H)-one--hydrogen chloride (1/1)
• CS-0234071
• 5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDIN-4(3H)-ONE HCL
• 1187830-79-0
• SCHEMBL1018236
• AS-54649
• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-onehydrochloride
• EN300-138512
• AKOS015949552
• DTXSID60672005
• 5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one;hydrochloride
• 3h,4h,5h,6h,7h,8h-Pyrido[4,3-d]pyrimidin-4-one hydrochloride
• SC3291
• MFCD09259958
• DB-306315
• 5,6,7,8-Tetrahydropyrido4,3-dpyrimidin-4(3H)-one Hydrochloride

• MDL： MFCD09259958
• Inchi： 1S/C7H9N3O.ClH/c11-7-5-3-8-2-1-6(5)9-4-10-7;/h4,8H,1-3H2,(H,9,10,11);1H
• InChI Key： BGMIFTJIUKQBRT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(CCNC2)N=CN1

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Additional information on 5,6,7,8-Tetrahydropyrido4,3-dpyrimidin-4(3H)-one Hydrochloride

Recent Advances in the Study of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Hydrochloride (CAS: 1187830-79-0)

The compound 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Hydrochloride (CAS: 1187830-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition. Recent studies have explored its role in the development of novel anticancer and anti-inflammatory agents, leveraging its unique structural properties to enhance binding affinity and selectivity.

One of the most notable advancements in this area is the identification of 1187830-79-0 as a core structure in the design of selective kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Researchers have demonstrated that derivatives of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Hydrochloride exhibit potent inhibitory activity against specific kinases, such as PI3K and CDK, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers synthesized a series of analogs based on the 1187830-79-0 scaffold and evaluated their biological activity. The results revealed that certain modifications to the pyrimidinone ring significantly enhanced the compound's ability to penetrate cell membranes and inhibit target kinases in vitro. These findings underscore the versatility of this chemical framework and its potential for further optimization in drug discovery.

Another area of interest is the application of 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one Hydrochloride in the development of anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits promising activity in modulating inflammatory cytokines, such as TNF-α and IL-6. The researchers attributed this effect to the compound's ability to interfere with NF-κB signaling, a key pathway in inflammation. These insights open new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the clinical translation of 1187830-79-0-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. However, the growing body of research on this compound highlights its potential as a valuable tool in the discovery of next-generation therapeutics. Future studies are expected to focus on expanding its applications to other disease areas and improving its drug-like properties.